Cas no 157496-75-8 (tert-Butyl 2-iodo-4-methoxyphenylcarbamate)

Tert-Butyl 2-iodo-4-methoxyphenylcarbamate is a specialized carbamate derivative featuring both iodo and methoxy functional groups on the phenyl ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The tert-butyl carbamate group enhances stability, while the iodine substituent offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. The methoxy group contributes to electronic modulation, influencing reactivity and selectivity in synthetic pathways. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science research. Proper handling under inert conditions is recommended due to its sensitivity.
tert-Butyl 2-iodo-4-methoxyphenylcarbamate structure
157496-75-8 structure
Product Name:tert-Butyl 2-iodo-4-methoxyphenylcarbamate
CAS No:157496-75-8
MF:C12H16INO3
MW:349.16481590271
MDL:MFCD04971380
CID:878761
Update Time:2026-04-29

tert-Butyl 2-iodo-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-iodo-4-methoxyphenylcarbamate
    • tert-butyl N-(2-iodo-4-methoxyphenyl)carbamate
    • N-Boc-2-iodo-4-methoxyaniline
    • MDL: MFCD04971380
    • Inchi: InChI=1S/C12H16INO3/c1-12(2,3)17-11(15)14-10-6-5-8(16-4)7-9(10)13/h5-7H,1-4H3,(H,14,15)
    • InChI Key: QVVBFDVJTIYVAU-UHFFFAOYSA-N
    • SMILES: CC(C)(OC(NC1=C(I)C=C(OC)C=C1)=O)C

Computed Properties

  • Exact Mass: 349.01700
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 47.56000
  • LogP: 3.71980

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Additional information on tert-Butyl 2-iodo-4-methoxyphenylcarbamate

Comprehensive Guide to tert-Butyl 2-iodo-4-methoxyphenylcarbamate (CAS No. 157496-75-8): Properties, Applications, and Market Insights

tert-Butyl 2-iodo-4-methoxyphenylcarbamate (CAS No. 157496-75-8) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This carbamate derivative features a unique combination of functional groups, including a tert-butyl moiety, an iodo substituent, and a methoxy group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "tert-Butyl 2-iodo-4-methoxyphenylcarbamate synthesis" or "CAS 157496-75-8 applications," highlighting its growing importance in modern chemistry.

The molecular structure of tert-Butyl 2-iodo-4-methoxyphenylcarbamate contributes to its stability and reactivity, particularly in cross-coupling reactions and palladium-catalyzed transformations. Its iodoaryl component makes it valuable for constructing complex molecular architectures, a topic trending in "green chemistry" and "sustainable synthesis" discussions. Recent publications on platforms like PubMed and ScienceDirect often reference this compound when exploring "C–H activation" or "drug discovery intermediates," aligning with current research priorities.

In pharmaceutical applications, tert-Butyl 2-iodo-4-methoxyphenylcarbamate serves as a key building block for biologically active molecules. Its structural features are particularly relevant to "kinase inhibitor development"—a hot topic in oncology research. The methoxyphenyl group enhances binding affinity to certain enzyme targets, while the carbamate functionality improves metabolic stability. These properties address frequent search queries like "pharmaceutical intermediates for cancer drugs" or "improving drug bioavailability."

The agrochemical industry utilizes CAS 157496-75-8 in developing novel crop protection agents. With increasing global focus on "precision agriculture" and "reduced pesticide use," this compound's role in creating targeted pest control molecules gains significance. Its iodo substituent enables selective modifications, responding to industry demands for "environmentally friendly agrochemicals"—a trending search term in agricultural chemistry forums.

From a synthetic chemistry perspective, tert-Butyl 2-iodo-4-methoxyphenylcarbamate offers advantages in regioselective functionalization. Laboratory technicians often inquire about "handling iodinated aromatic compounds" or "protecting group strategies," where this compound serves as an excellent case study. The tert-butyloxycarbonyl (Boc) group provides temporary protection for amines, a technique widely discussed in "peptide synthesis" tutorials and "medicinal chemistry" webinars.

Market analysis reveals growing demand for 157496-75-8, particularly from contract research organizations and specialty chemical suppliers. Industry reports correlate this with increased investment in "small molecule therapeutics" and "agrochemical innovation." Suppliers frequently list this compound under categories like "high-purity chemical intermediates" or "custom synthesis building blocks," reflecting its commercial importance.

Quality control of tert-Butyl 2-iodo-4-methoxyphenylcarbamate typically involves HPLC analysis and spectroscopic characterization (1H NMR, 13C NMR, and MS). These analytical methods address common quality-related searches such as "chemical purity standards" or "compound characterization techniques." The compound's stability under various storage conditions (recommended: 2-8°C in inert atmosphere) is another frequently discussed topic in chemical forums.

Environmental and safety considerations for CAS 157496-75-8 follow standard laboratory chemical handling protocols. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is advised during handling—a precaution aligning with popular searches about "safe chemical practices" and "lab safety guidelines." Material Safety Data Sheets (MSDS) provide comprehensive information, often requested under terms like "chemical safety data" or "risk assessment protocols."

Future research directions for tert-Butyl 2-iodo-4-methoxyphenylcarbamate may explore its potential in catalysis and material science. Emerging trends like "organocatalysis" and "smart materials" could benefit from its structural features. Patent databases show increasing activity around carbamate derivatives, particularly in "drug delivery systems"—a sector experiencing rapid growth according to recent market analyses.

In summary, tert-Butyl 2-iodo-4-methoxyphenylcarbamate (CAS No. 157496-75-8) represents a multifaceted chemical intermediate with significant applications across life sciences. Its relevance to current research themes like "targeted therapy development" and "sustainable chemistry" ensures continued interest from both academic and industrial communities. For researchers seeking detailed technical specifications, suppliers typically provide certificates of analysis addressing common inquiries about "chemical purity levels" and "batch-to-batch consistency."

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